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Compound of Interest

Compound Name: Tetrachlorocatechol

Cat. No.: B074200

For Researchers, Scientists, and Drug Development Professionals

Abstract

Tetrachlorocatechol (TCC), a chlorinated catechol, is a significant metabolite of the widely
used and controversial pesticide, pentachlorophenol (PCP). Its presence in the environment
and its demonstrated biological activity necessitate a thorough understanding of its chemical
and toxicological properties. This guide provides a comprehensive overview of
Tetrachlorocatechol, including its fundamental properties, synthesis, safety and handling
protocols, and key experimental methodologies for its study. Detailed experimental protocols
and visual representations of its biological interactions and analytical workflows are presented
to support researchers in the fields of environmental science, toxicology, and drug
development.

Core Properties of Tetrachlorocatechol

Tetrachlorocatechol is a white, solid organochlorine compound. It is recognized for its role as
a metabolite of pentachlorophenol and as a precursor in the synthesis of the chiral resolving
agent TRISPHAT.
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Property Data Reference(s)
CAS Number 1198-55-6 [LI[21031[41[5]
Molecular Formula CeH2Cl20O2 [1][2]
Molecular Weight 247.89 g/mol [11[2]
Appearance White to off-white solid [5]
Melting Point 193-195 °C [6][7]
C1(=C(C(=C(C(=C1Chcncncl
SMILES (=C(C(=C(C( )CNCI) o
)0)O
RRBMVWQICIXSEO-
InChlKey [4]
UHFFFAOYSA-N
3,4,5,6-Tetrachloro-1,2-
Synonyms benzenediol, [4][5]

Tetrachloropyrocatechol

Synthesis and Purification

Tetrachlorocatechol is primarily known as a degradation product of pentachlorophenol.

Laboratory-scale synthesis can be achieved through the photochemical degradation of

pentachlorophenol.

Experimental Protocol: Photochemical Synthesis of
Tetrachlorocatechol from Pentachlorophenol

This protocol is adapted from a described method for the photodegradation of

pentachlorophenol.

Materials:

e Pentachlorophenol (PCP)

o y-Fe20s3 (gamma-iron(lll) oxide)
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e Sodium hydroxide (NaOH) or Perchloric acid (HCIOa4) for pH adjustment
o Deionized water

e Photochemical reactor system with a UV lamp (e.g., 8 W LZC-UV lamp with main emission
at 350 nm)

e Centrifuge

Procedure:

Prepare a stock solution of aqueous PCP (e.g., 0.075 mM).

 In the photochemical reactor, create a suspension with an initial PCP concentration of 0.0375
mM and a y-Fe203 dosage of 0.4 g/L.

o Adjust the initial pH of the suspension using NaOH or HCIO4 as needed.
e Maintain the reaction temperature at 30 °C.

« Irradiate the suspension with the 350 nm UV light source.

» Withdraw samples at specific time intervals.

o Immediately centrifuge the withdrawn samples at 4500 rpm for 25 minutes to separate the
catalyst.

e The supernatant can then be carried forward for purification and analysis of
Tetrachlorocatechol.

Purification: Further purification of the resulting Tetrachlorocatechol from the reaction mixture
can be achieved using techniques such as column chromatography or recrystallization,
depending on the purity requirements.

Biological Activity and Toxicological Profile

Tetrachlorocatechol exhibits notable biological effects, including enzyme inhibition and
cytotoxicity. It is considered harmful if swallowed and can cause serious eye damage. It is also
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very toxic to aquatic life.

Mechanism of Action: Enzyme Inhibition

Tetrachlorocatechol has been shown to have an inhibitory effect on the enzyme acyl-
coenzyme A:cholesterol acyltransferase, which is involved in cholesterol synthesis. It is also
known to inhibit catechol oxidase.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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